molecular formula C21H21N5O4S B2835401 3-(2-oxo-2-(4-((5-oxo-4-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one CAS No. 2034363-76-1

3-(2-oxo-2-(4-((5-oxo-4-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

Cat. No. B2835401
CAS RN: 2034363-76-1
M. Wt: 439.49
InChI Key: BDHGBBJDKYBABN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-(2-oxo-2-(4-((5-oxo-4-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one” is a complex organic molecule. It is related to a class of compounds that have been studied for their antinociceptive (pain-relieving) activity .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of nitriles, esters, and amides of substituted 2-amino-1-(4,5,6,7-tetra-hydrobenzo[b]thiophen-2-yl)-4-oxo-5-(2-oxo-2-arylethylidene)-4,5-dihydro-1H-pyrrole-3-carboxylic acids were synthesized by reacting substituted 3-(3-cyanothiophen-2-yl)iminofuran-2(3H)-ones with appropriate cyanoacetic acid derivatives .

Scientific Research Applications

Anticancer Activities

Research has demonstrated the potential of benzimidazole and triazole derivatives as effective agents against various cancer types. These compounds exhibit anticancer properties by interacting with the epidermal growth factor receptor (EGFR) binding pocket, forming hydrogen bonds that are crucial for inhibiting cancer cell growth. One study highlighted the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, showing significant binding affinities and potential anti-cancer activities through molecular docking studies (Karayel, 2021).

Antimicrobial Activities

Another area of application is in the development of antimicrobial agents. Novel 1,2,4-triazole derivatives have been synthesized and tested for their antimicrobial efficacy. These compounds have shown good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Heterocyclic Chemistry

The compound is also significant in heterocyclic chemistry, where it serves as a key structure for the synthesis of various heterocyclic compounds. Studies on the synthesis and structural analysis of triazole derivatives provide insights into their stability, conformational analyses, and the effects of substituents on their biological activities. These compounds are utilized in creating diverse heterocyclic structures with potential pharmacological applications (Ahmed et al., 2016).

Protective Effects

Additionally, research into thiazolo[3,2-b]-1,2,4-triazoles has shown protective effects against oxidative stress induced by substances like ethanol in biological systems. This indicates the potential therapeutic applications of such compounds in managing oxidative stress-related conditions (Aktay et al., 2005).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, characterization of its physical and chemical properties, elucidation of its mechanism of action, and evaluation of its potential therapeutic applications, particularly in relation to its antinociceptive activity .

properties

IUPAC Name

3-[2-oxo-2-[4-[(5-oxo-4-thiophen-2-yl-1H-1,2,4-triazol-3-yl)methyl]piperidin-1-yl]ethyl]-1,3-benzoxazol-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N5O4S/c27-18(13-25-15-4-1-2-5-16(15)30-21(25)29)24-9-7-14(8-10-24)12-17-22-23-20(28)26(17)19-6-3-11-31-19/h1-6,11,14H,7-10,12-13H2,(H,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDHGBBJDKYBABN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CC2=NNC(=O)N2C3=CC=CS3)C(=O)CN4C5=CC=CC=C5OC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-oxo-2-(4-((5-oxo-4-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.